Cas no 2792217-25-3 (4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione)

4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione is a specialized organic compound featuring a benzofuran-1,3-dione core substituted with an isopropoxy group at the 4-position. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for constructing heterocyclic frameworks. Its electron-withdrawing carbonyl groups enhance electrophilic character, facilitating nucleophilic substitution or condensation reactions. The isopropoxy moiety further modulates solubility and steric effects, offering versatility in reaction design. This compound is suited for applications in pharmaceuticals, agrochemicals, or materials science, where precise functionalization is critical. High purity and stability under controlled conditions ensure reliable performance in demanding synthetic workflows.
4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione structure
2792217-25-3 structure
Product Name:4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione
CAS No:2792217-25-3
MF:C11H10O4
MW:206.194703578949
CID:6376925
PubChem ID:139672175
Update Time:2025-10-30

4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • EN300-37417789
    • 2792217-25-3
    • 4-(propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione
    • 4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione
    • Inchi: 1S/C11H10O4/c1-6(2)14-8-5-3-4-7-9(8)11(13)15-10(7)12/h3-6H,1-2H3
    • InChI Key: DLQRLTGJKHBSHA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C2C(=O)OC(C=12)=O)C(C)C

Computed Properties

  • Exact Mass: 206.05790880g/mol
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.6Ų

4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione Pricemore >>

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Additional information on 4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione

Recent Advances in the Study of 4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione (CAS: 2792217-25-3)

In recent years, the compound 4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione (CAS: 2792217-25-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique benzofuran-dione scaffold, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the synthesis and optimization of 4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione. Recent publications have reported novel synthetic routes that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a catalytic asymmetric synthesis method that enhances enantioselectivity, a critical factor for its pharmacological efficacy. These advancements are expected to facilitate large-scale production and downstream applications.

The biological activities of 4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione have also been a focal point of recent investigations. Preliminary in vitro and in vivo studies suggest that the compound exhibits potent anti-inflammatory and antioxidant properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. These findings position the compound as a potential candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's mechanism of action has been explored at the molecular level. Computational docking studies and molecular dynamics simulations have revealed that 4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione interacts with specific protein targets involved in oxidative stress pathways. These interactions are believed to underlie its antioxidant effects, as highlighted in a 2023 paper in Chemical Biology & Drug Design. Such mechanistic insights are crucial for optimizing its therapeutic potential and minimizing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Recent preclinical trials have shown variability in pharmacokinetic parameters, indicating the need for further formulation optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-(Propan-2-yloxy)-1,3-dihydro-2-benzofuran-1,3-dione (CAS: 2792217-25-3) represents a promising scaffold in chemical biology and drug discovery. The latest research has shed light on its synthetic accessibility, biological activities, and molecular mechanisms, paving the way for its potential therapeutic applications. Continued interdisciplinary research will be vital to fully realize its clinical potential and address existing challenges.

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